Cas no 1806300-89-9 (2,3-Bis(trifluoromethyl)-4-ethylpyridine)

• Product Name: 2,3-Bis(trifluoromethyl)-4-ethylpyridine
• CAS No: 1806300-89-9
• MF: C₉H₇F₆N
• MW: 243.149003267288
• CID: 4908440
• Update Time: 2025-09-28

2,3-Bis(trifluoromethyl)-4-ethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-ethylpyridine

• Inchi： 1S/C9H7F6N/c1-2-5-3-4-16-7(9(13,14)15)6(5)8(10,11)12/h3-4H,2H2,1H3
• InChI Key： FZNUFXQLXKPOBE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=NC=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(trifluoromethyl)-4-ethylpyridine

2,3-Bis(trifluoromethyl)-4-ethylpyridine: A Comprehensive Overview

2,3-Bis(trifluoromethyl)-4-ethylpyridine (CAS No. 1806300-89-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique pyridine ring structure substituted with two trifluoromethyl groups at positions 2 and 3, and an ethyl group at position 4, has garnered attention due to its exceptional electronic properties and structural stability. Recent studies have highlighted its potential in advanced materials development, particularly in the realms of organic electronics and catalysis.

The synthesis of 2,3-Bis(trifluoromethyl)-4-ethylpyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, leveraging the latest advancements in transition metal catalysis and microwave-assisted synthesis. The use of trifluoromethyl groups in the molecule imparts high electron-withdrawing effects, which significantly influence its reactivity and stability. This feature makes it an ideal candidate for applications requiring robust chemical resistance and thermal stability.

One of the most promising areas of application for 2,3-Bis(trifluoromethyl)-4-ethylpyridine is in the field of organic electronics. Its ability to act as a strong electron acceptor has been exploited in the development of novel semiconducting materials for use in thin-film transistors (TFTs) and organic photovoltaics (OPVs). Recent studies published in high-impact journals have demonstrated that incorporating this compound into polymer blends can significantly enhance charge transport properties, leading to improved device performance. The trifluoromethyl groups play a pivotal role in modulating the electronic characteristics of the molecule, making it a valuable component in next-generation electronic materials.

In addition to its electronic applications, 2,3-Bis(trifluoromethyl)-4-ethylpyridine has shown potential as a versatile ligand in homogeneous catalysis. Its ability to coordinate with transition metals such as palladium and nickel has been leveraged in various catalytic cycles, including cross-coupling reactions and olefin polymerization. The steric bulk provided by the ethyl group at position 4 ensures effective stabilization of metal centers while maintaining high reactivity. This property has made it an attractive ligand for developing more efficient catalysts for industrial processes.

Recent advancements in computational chemistry have further elucidated the molecular properties of 2,3-Bis(trifluoromethyl)-4-ethylpyridine, providing deeper insights into its electronic structure and reactivity. Density functional theory (DFT) calculations have revealed that the molecule exhibits a unique combination of conjugation and electron-withdrawing effects, which contribute to its exceptional stability and functionality. These findings have been instrumental in guiding experimental efforts to tailor its properties for specific applications.

The environmental impact of 2,3-Bis(trifluoromethyl)-4-ethylpyridine has also been a subject of recent research. Studies have shown that the compound exhibits low toxicity and minimal bioaccumulation potential, making it suitable for use in environmentally friendly chemical processes. Its resistance to degradation under standard conditions underscores its suitability for long-term applications in harsh chemical environments.

In conclusion, 2,3-Bis(trifluoromethyl)-4-ethylpyridine (CAS No. 1806300-89-9) stands out as a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique structural features and superior electronic properties make it a valuable asset in contemporary chemical research and development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping the future of materials science and organic electronics.